- Progress in demonstrating homochiral selection in prebiotic RNA synthesisAdvances in Space Research, 2013, 51(5), 772-779,
Cas no 1548524-26-0 (Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)
1548524-26-0 structure
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
1548524-26-0
C20H26N10O13P2
676.427164554596
5602212
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Properties
Names and Identifiers
-
- 5'-O-Phosphono-β-L-adenylyl-(3'→5')-adenosine
-
- GTUJJVSZIHQLHA-RJLGOGMOSA-N
- 1S/C20H26N10O13P2/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(32)11(31)7(41-19)1-40-45(37,38)43-14-8(2-39-44(34,35)36)42-20(13(14)33)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8+,11-,12-,13+,14+,19-,20+/m1/s1
- O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=NC3=C(N=CN=C23)N)O1)O
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Related Literature
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Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
-
Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
-
3. Front cover
-
Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
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Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
-
Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
-
7. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
-
8. Front cover
-
9. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding propertiesGopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
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A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
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